Cas no 7394-01-6 ((2E)-3-(2-chloro-4-fluorophenyl)-1-(4-fluorophenyl)prop-2-en-1-one)

(2E)-3-(2-chloro-4-fluorophenyl)-1-(4-fluorophenyl)prop-2-en-1-one structure
7394-01-6 structure
Product Name:(2E)-3-(2-chloro-4-fluorophenyl)-1-(4-fluorophenyl)prop-2-en-1-one
CAS No:7394-01-6
MF:C15H9ClF2O
MW:278.681170225143
CID:1763739
PubChem ID:6433504
Update Time:2025-04-21

(2E)-3-(2-chloro-4-fluorophenyl)-1-(4-fluorophenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

    • (2E)-3-(2-chloro-4-fluorophenyl)-1-(4-fluorophenyl)prop-2-en-1-one
    • CH-4
    • 2-Propen-1-one, 1-(2-chloro-4-fluorophenyl)-3-(4-fluorophenyl)-
    • BRN 2588041
    • CHALCONE, 2'-CHLORO-4,4'-DIFLUORO-
    • 7394-01-6
    • CSPRCBAFDPQYFW-XBXARRHUSA-N
    • (E)-3-(2-chloro-4-fluoro-phenyl)-1-(4-fluorophenyl)prop-2-en-1-one
    • 2'-Chloro-4,4'-difluorochalcone
    • Inchi: 1S/C15H9ClF2O/c16-14-9-13(18)7-1-10(14)4-8-15(19)11-2-5-12(17)6-3-11/h1-9H/b8-4+
    • InChI Key: CSPRCBAFDPQYFW-XBXARRHUSA-N
    • SMILES: ClC1C=C(C=CC=1/C=C/C(C1C=CC(=CC=1)F)=O)F

Computed Properties

  • Exact Mass: 278.03107
  • Monoisotopic Mass: 278.0309989g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 337
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 1.325
  • Boiling Point: 383.3°C at 760 mmHg
  • Flash Point: 185.6°C
  • Refractive Index: 1.6
  • PSA: 17.07
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